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For researchers, scientists, and agricultural professionals, understanding the impact of nitrogen

fertilizers on soil chemistry is paramount for sustainable crop production and maintaining soil

health. This guide provides an objective comparison of two common nitrogen sources, urea

and urea phosphate, and their distinct effects on soil pH, supported by experimental data.

Urea is the most widely used nitrogen fertilizer globally, prized for its high nitrogen content and

relatively low cost. Urea phosphate, a compound containing both nitrogen and phosphorus, is

recognized for its acidic properties. Their application triggers a series of chemical reactions in

the soil that lead to divergent short-term and long-term pH changes.

Immediate and Long-Term Soil pH Alterations
The application of urea to soil initiates a two-step process influencing pH. Initially, the

hydrolysis of urea, catalyzed by the enzyme urease, consumes hydrogen ions (H+) from the

soil solution, leading to a temporary increase in pH in the immediate vicinity of the fertilizer

granule.[1] This localized alkalinity can be significant, especially in soils with low buffering

capacity.[1] Subsequently, the ammonium (NH₄⁺) produced from urea hydrolysis undergoes

nitrification, a microbial process that releases H+ ions, ultimately causing a long-term decrease

in soil pH, or acidification.[2]

In contrast, urea phosphate is inherently acidic. Its dissolution in the soil immediately releases

phosphoric acid and urea. This initial acidity can help to counteract the temporary alkaline

effect of urea hydrolysis and can be beneficial in neutral to alkaline soils by increasing the

availability of micronutrients. The subsequent nitrification of the ammonium derived from the
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urea component will further contribute to soil acidification, similar to the long-term effect of

urea.

Comparative Experimental Data on Soil Acidification
Direct comparative studies quantifying the pH changes from both urea and urea phosphate
are limited. However, research comparing urea with other phosphate-containing fertilizers like

Diammonium Phosphate (DAP) provides valuable insights into the acidifying potential of such

compounds. The following data is from an 8-week incubation study on three different soil types.

Fertilizer
Application
Rate ( kg/ha
)

Soil Type Initial pH Final pH pH Change

Control 0 Nyabisindu 5.320 5.320 0

Urea 40 Nyabisindu 5.320 5.133 -0.187

Urea 80 Nyabisindu 5.320 5.140 -0.180

DAP 100 Nyabisindu 5.320 5.103 -0.217

DAP 200 Nyabisindu 5.320 5.117 -0.203

Control 0 Kajondi 4.903 4.903 0

Urea 40 Kajondi 4.903 4.743 -0.160

Urea 80 Kajondi 4.903 4.710 -0.193

DAP 100 Kajondi 4.903 4.830 -0.073

DAP 200 Kajondi 4.903 4.617 -0.286

Control 0 Gihanga 8.180 8.180 0

Urea 40 Gihanga 8.180 7.790 -0.390

Urea 80 Gihanga 8.180 7.760 -0.420

DAP 100 Gihanga 8.180 7.813 -0.367

DAP 200 Gihanga 8.180 7.710 -0.470
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Data adapted from a study comparing Urea and Diammonium Phosphate (DAP). DAP serves

as a proxy for a phosphate-containing acidifying fertilizer.[3][4]

Experimental Protocols
The data presented above was generated from a controlled laboratory incubation study. The

general methodology is as follows:

1. Soil Collection and Preparation:

Representative soil samples were collected from three different locations (Nyabisindu,

Kajondi, and Gihanga).

The soils were air-dried, crushed to pass through a 2 mm sieve, and homogenized.

Initial physico-chemical properties, including pH, were determined.

2. Incubation Experiment:

A predetermined amount of soil was placed in incubation vessels.

Urea and DAP were applied at rates equivalent to 40 and 80 kg/ha for urea, and 100 and

200 kg/ha for DAP. A control group with no fertilizer was also included.

The moisture content of the soil was adjusted to an optimal level for microbial activity.

The vessels were incubated under controlled temperature conditions for a period of 8 weeks.

3. Soil Analysis:

At the end of the incubation period, soil samples were taken from each vessel.

Soil pH was measured using a pH meter in a soil-water suspension.

Signaling Pathways and Experimental Workflows
To visualize the chemical transformations and experimental processes, the following diagrams

are provided.
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Figure 1: Chemical pathways of urea and urea phosphate in soil and their impact on pH.
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Figure 2: Generalized workflow for a soil incubation experiment comparing fertilizer effects.
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Conclusion
The choice between urea and urea phosphate can have significantly different consequences

for soil pH. Urea application leads to a transient increase in pH followed by a long-term

acidifying effect. Urea phosphate, being an acidic fertilizer, causes an initial decrease in soil

pH upon application, which is compounded by the subsequent nitrification of its urea

component.

For soils that are neutral to alkaline, the initial acidity of urea phosphate can be advantageous

for nutrient availability. In acidic soils, the acidifying nature of both fertilizers, particularly urea
phosphate, necessitates careful management and consideration of liming to maintain optimal

pH for crop growth. The selection of the appropriate nitrogen source should, therefore, be

guided by the specific soil conditions, crop requirements, and long-term soil health

management goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Agronomy eUpdate March 10th, 2022 : Issue 896 [eupdate.agronomy.ksu.edu]

2. nepjol.info [nepjol.info]

3. ijasre.net [ijasre.net]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Analysis of Urea and Urea Phosphate
on Soil pH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195089#comparing-the-effects-of-urea-phosphate-
and-urea-on-soil-ph]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1195089?utm_src=pdf-body
https://www.benchchem.com/product/b1195089?utm_src=pdf-body
https://www.benchchem.com/product/b1195089?utm_src=pdf-body
https://www.benchchem.com/product/b1195089?utm_src=pdf-body
https://www.benchchem.com/product/b1195089?utm_src=pdf-body
https://www.benchchem.com/product/b1195089?utm_src=pdf-custom-synthesis
https://eupdate.agronomy.ksu.edu/article/understanding-the-chemical-reactions-of-urea-in-the-soil-484
https://www.nepjol.info/index.php/IJASBT/article/download/26778/22307/80466
https://ijasre.net/index.php/ijasre/article/download/421/615/786
https://www.researchgate.net/publication/335907389_Effects_of_Urea_and_Di-Ammonium_Phosphate_Application_on_Acidification_of_three_Burundi_representative_Soils
https://www.benchchem.com/product/b1195089#comparing-the-effects-of-urea-phosphate-and-urea-on-soil-ph
https://www.benchchem.com/product/b1195089#comparing-the-effects-of-urea-phosphate-and-urea-on-soil-ph
https://www.benchchem.com/product/b1195089#comparing-the-effects-of-urea-phosphate-and-urea-on-soil-ph
https://www.benchchem.com/product/b1195089#comparing-the-effects-of-urea-phosphate-and-urea-on-soil-ph
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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